Cas no 1428381-76-3 ((2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylprop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylprop-2-enamide
• CAS No: 1428381-76-3
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 6003184
• PubChem ID: 71804061
• Update Time: 2025-11-01

(2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylprop-2-enamide
• (E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)prop-2-enamide
• 2-Propenamide, 3-(2-furanyl)-N-(3-furanylmethyl)-N-(2-thienylmethyl)-
• 1428381-76-3
• 3-(Furan-2-yl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)acrylamide
• AKOS024556173
• (2E)-3-(furan-2-yl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide
• F6415-0816
• (E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)acrylamide

• Inchi： 1S/C17H15NO3S/c19-17(6-5-15-3-1-8-21-15)18(11-14-7-9-20-13-14)12-16-4-2-10-22-16/h1-10,13H,11-12H2
• InChI Key： CBTKSCHJBDIIDG-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CC1SC=CC=1)(=O)C=CC1=CC=CO1

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylprop-2-enamide

Compound Introduction: (2E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)prop-2-enamide (CAS No. 1428381-76-3)

The compound with the CAS number 1428381-76-3 and the systematic name (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural composition, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings—specifically furan and thiophene—imparts distinctive electronic and steric properties that make this compound a promising candidate for further exploration.

In recent years, the integration of heterocyclic structures into drug molecules has been a focal point in medicinal chemistry research. Heterocycles are known for their ability to enhance binding affinity, metabolic stability, and overall pharmacological activity. The compound in question combines two furan rings with a thiophene ring, creating a scaffold that is both structurally complex and biologically relevant. This combination has been investigated for its potential to interact with biological targets in novel ways, offering a basis for the development of new therapeutic agents.

The double bond at the propenamide moiety, denoted as (2E), contributes to the molecule's conformational flexibility, which is often a critical factor in drug design. The presence of multiple substituents attached to this backbone—such as the furan-2-yl, furan-3-ylmethyl, and thiophen-2-ylmethyl groups—further enhances its potential as a pharmacophore. These substituents not only influence the electronic properties of the molecule but also contribute to its solubility and bioavailability, which are essential factors in drug development.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. The compound described here exemplifies this principle by incorporating a rich array of heterocyclic moieties that can be tailored for specific biological interactions. Researchers have been particularly interested in exploring its potential as a scaffold for kinase inhibitors, given the prevalence of heterocyclic compounds in this class of drugs. The thiophene ring, in particular, has been shown to enhance binding affinity to protein targets, making it a valuable component in designing small-molecule inhibitors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of additional functional groups, enabling further derivatization and customization.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for further development. The combination of furan and thiophene rings appears to modulate its interactions with biological systems in unique ways, which could be exploited to develop drugs with improved selectivity and efficacy.

The role of computational chemistry in analyzing such molecules cannot be overstated. Molecular modeling techniques have been utilized to predict binding modes and affinity profiles, providing valuable insights into how this compound might interact with biological targets. These computational studies complement experimental efforts by identifying key structural features that contribute to its pharmacological activity.

The future direction of research on this compound will likely involve both structural optimization and exploration of novel therapeutic applications. By modifying specific substituents or introducing new functional groups, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs. Additionally, investigating its interactions with different biological targets may reveal new avenues for drug development.

In conclusion, the compound (CAS No. 1428381-76-3) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its combination of furan and thiophene rings, along with other functional groups, makes it a versatile scaffold for developing new therapeutic agents. As research continues to uncover its pharmacological properties, it holds promise for addressing unmet medical needs in various therapeutic areas.